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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Disperbyk-160, a high

molecular weight wetting and dispersing additive, to optimize the rheological properties of

suspensions. The information is tailored for applications in research, scientific studies, and

pharmaceutical drug development where precise control over suspension behavior is critical.

Introduction to Disperbyk-160
Disperbyk-160 is a solution of a high molecular weight block copolymer with pigment-affinic

groups, designed for solvent-borne systems.[1] In the context of pharmaceutical and scientific

suspensions, the "pigments" can be considered analogous to the active pharmaceutical

ingredient (API) or other solid particles being suspended. Its primary function is to wet and

disperse solid particles within a liquid medium, preventing flocculation and ensuring long-term

stability.[2] By effectively stabilizing the dispersed particles, Disperbyk-160 significantly reduces

the viscosity of the suspension, allowing for higher solids loading and improved handling and

application characteristics.[1][3]

Mechanism of Action
The efficacy of Disperbyk-160 in improving rheological properties stems from its molecular

structure and its interaction with the solid particles and the surrounding medium. The additive

functions through a two-part mechanism:
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Wetting: The additive lowers the interfacial tension between the solid particles and the liquid

vehicle, facilitating the displacement of air from the particle surface and ensuring complete

wetting.

Dispersion and Stabilization: Disperbyk-160 adsorbs onto the surface of the solid particles

via its pigment-affinic anchor groups. The polymeric chains extend into the solvent, creating

a steric barrier that prevents the close approach of other particles. This steric stabilization

mechanism is crucial in preventing flocculation, which is a primary cause of increased

viscosity and poor suspension stability.[2] Additionally, it can provide a uniform electrical

charge to the particle surfaces, further preventing agglomeration through electrostatic

repulsion.[1]

The net result of this wetting and dispersing action is a well-deflocculated, stable suspension

with a significantly lower viscosity and improved flow properties.

Application Guidelines
Disperbyk-160 is particularly effective in solvent-based systems. The optimal dosage of

Disperbyk-160 is dependent on the specific properties of the solid particles, particularly their

surface area and chemical nature.

Recommended Dosage:

As a starting point for formulation development, the following dosage recommendations,

calculated on the weight of the solid particles, can be used:

Particle Type Recommended Dosage (% on solids)

Inorganic Particles 10 - 15%

Organic Particles 30 - 90%

Carbon Black 70 - 140%

Incorporation:

For optimal performance, Disperbyk-160 should be added to the liquid vehicle and mixed

thoroughly before the addition of the solid particles. This ensures that the additive is readily
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available to wet and disperse the particles as they are introduced into the system.

Data Presentation: Illustrative Example of
Rheological Improvement
The following table presents hypothetical but realistic data illustrating the expected impact of

Disperbyk-160 on the rheological properties of a model suspension. This data is for illustrative

purposes to demonstrate the potential benefits of using the additive.

Formulation

Disperbyk-
160
Concentrati
on (% on
solids)

Viscosity at
10 s⁻¹
(mPa·s)

Viscosity at
100 s⁻¹
(mPa·s)

Yield Stress
(Pa)

Sedimentati
on Height
after 24h
(%)

Control 0% 1500 800 15 85

Test 1 10% 800 450 8 95

Test 2 15% 500 250 4 98

Test 3 20% 450 220 3 99

Disclaimer: The data presented in this table is for illustrative purposes only and does not

represent actual experimental results for a specific formulation. The actual performance of

Disperbyk-160 will vary depending on the specific components of the suspension.

Experimental Protocols
The following protocols provide a framework for evaluating the effectiveness of Disperbyk-160

in improving the rheological properties of a model suspension.

Materials and Equipment
Solid Phase: Active Pharmaceutical Ingredient (API) or model solid particles.

Liquid Phase: A suitable solvent or solvent blend.
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Wetting and Dispersing Additive: Disperbyk-160.

Equipment:

Analytical balance

High-shear mixer or overhead stirrer

Rotational rheometer with appropriate geometry (e.g., cone-plate or parallel-plate)

Graduated cylinders for sedimentation studies

Beakers and other standard laboratory glassware

Suspension Preparation
Preparation of the Liquid Phase: In a beaker, combine the solvent(s) and Disperbyk-160 at

the desired concentration.

Dispersion of the Solid Phase: While stirring the liquid phase with a high-shear mixer at a

moderate speed, slowly add the pre-weighed solid particles.

Homogenization: Continue mixing at high speed for a predetermined time (e.g., 30 minutes)

to ensure complete dispersion and homogenization of the suspension.

Control Sample: Prepare a control suspension following the same procedure but without the

addition of Disperbyk-160.

Equilibration: Allow the suspensions to equilibrate at a controlled temperature (e.g., 25°C) for

at least one hour before conducting rheological measurements.

Rheological Characterization
Instrument Setup: Set up the rotational rheometer with the appropriate geometry and ensure

it is calibrated.

Sample Loading: Carefully load the suspension onto the rheometer, ensuring no air bubbles

are trapped.
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Measurement Protocol:

Perform a pre-shear at a high shear rate (e.g., 100 s⁻¹) for 60 seconds to break down any

temporary structures.

Allow the sample to rest for 120 seconds.

Perform a shear rate ramp from a low shear rate (e.g., 0.1 s⁻¹) to a high shear rate (e.g.,

200 s⁻¹) over a defined period (e.g., 180 seconds).

Record the viscosity and shear stress as a function of the shear rate.

Data Analysis: Plot the viscosity versus shear rate and shear stress versus shear rate to

determine the flow behavior of the suspension.

Instrument Setup: Use a controlled stress ramp or an oscillatory amplitude sweep method on

the rheometer.

Measurement Protocol (Controlled Stress Ramp):

Apply a gradually increasing stress to the sample from a very low value (e.g., 0.01 Pa) to a

value high enough to induce flow.

Record the resulting strain.

Data Analysis: The yield stress is the stress at which the material transitions from solid-like to

liquid-like behavior, often identified as the point where there is a significant increase in strain

with a small increase in stress.

Sedimentation Analysis
Sample Preparation: Pour a defined volume (e.g., 100 mL) of the control and test

suspensions into separate graduated cylinders.

Measurement: At regular time intervals (e.g., 1, 4, 8, and 24 hours), record the height of the

sediment at the bottom of the cylinder.
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Data Analysis: Calculate the sedimentation volume (F) as the ratio of the final sediment

height (Hu) to the initial height of the suspension (Ho): F = Hu / Ho. A higher F value

indicates better suspension stability.

Visualizations
The following diagrams illustrate the mechanism of action of Disperbyk-160 and the

experimental workflow for evaluating its performance.

Mechanism of Disperbyk-160 Action

Initial State: Poorly Dispersed Suspension

Addition of Disperbyk-160

Final State: Well-Dispersed Suspension

Particle Particle Particle Particle Agglomerate

Disperbyk-160

Stabilized Particle Stabilized Particle Stabilized Particle Stabilized Particle

Click to download full resolution via product page

Caption: Mechanism of Disperbyk-160 in stabilizing suspended particles.
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Experimental Workflow for Rheological Evaluation

Suspension Preparation
(Control & with Disperbyk-160)

Rheological Measurement
(Flow Curve & Yield Stress) Sedimentation Analysis

Data Analysis & Comparison

Conclusion on Rheological Improvement

Click to download full resolution via product page

Caption: Workflow for evaluating the impact of Disperbyk-160 on suspension properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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